Cas no 178241-05-9 (methyl endo-7-azabicyclo[2.2.1]heptane-2-carboxylate)

• Product Name: methyl endo-7-azabicyclo[2.2.1]heptane-2-carboxylate
• CAS No: 178241-05-9
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 112834
• PubChem ID: 91825865
• Update Time: 2025-04-18

methyl endo-7-azabicyclo[2.2.1]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 7-Azabicyclo[2.2.1]heptane-2-carboxylicacid, methyl ester, (1R,2R,4S)-rel-
• 7-Azabicyclo[2.2.1]heptane-2-carboxylicacid,methylester,(1R,2R,4S)-rel-
• methyl endo-7-azabicyclo[2.2.1]heptane-2-carboxylate
• methyl (1R,2R,4S)-7-azabicyclo[2.2.1]heptane-2-carboxylate
• (1R,2R,4S)-Methyl7-azabicyclo[2.2.1]heptane-2-carboxylate
• EN300-739006
• 178241-05-9
• rac-methyl (1R,2R,4S)-7-azabicyclo[2.2.1]heptane-2-carboxylate
• (1R,2R,4S)-Methyl 7-azabicyclo[2.2.1]heptane-2-carboxylate
• rac- methyl (1r,2r,4s)-7-azabicyclo[2.2.1]heptane-2-carboxylate

• Inchi： 1S/C8H13NO2/c1-11-8(10)6-4-5-2-3-7(6)9-5/h5-7,9H,2-4H2,1H3/t5-,6+,7+/m0/s1
• InChI Key： DQASNVBNVNCIGT-RRKCRQDMSA-N
• SMILES： O(C)C([C@@H]1C[C@@H]2CC[C@H]1N2)=O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids